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Compound Name: Ethynyl Estradiol-13C2

Cat. No.: B12428364

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethynyl Estradiol-13C2 is a stable isotope-labeled version of Ethynyl Estradiol, a potent
synthetic estrogen widely used in pharmaceutical research and development. Due to its potent
biological activity, understanding its safety profile and handling requirements is critical for
ensuring laboratory safety. This technical guide provides a comprehensive overview of the
safety data for Ethynyl Estradiol-13C2. It includes detailed information on physical and
chemical properties, hazard identification, toxicology, and safe handling procedures.
Furthermore, this guide presents a representative experimental protocol for acute toxicity
testing and illustrates the compound's primary signaling pathway and a standard laboratory
handling workflow.

Compound Identification

Ethynyl Estradiol-13C2 is structurally identical to its parent compound, Ethynyl Estradiol, with
the exception of two Carbon-13 isotopes at the ethynyl group. This labeling is primarily for use
as an internal standard or tracer in quantitative analyses.[1]
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Identifier

Value

Source

Product Name

Ethynyl Estradiol-13C2

[2]

170-Ethynylestradiol-13C2,

Synenyms Ethynylestradiol-13C2 12
CAS Number 2483735-63-1 [2113114]
Molecular Formula C1813C2H2402 [3]
Molecular Weight 298.39 g/mol [3]
Unlabeled CAS 57-63-6 [4]

Physical and Chemical Properties

The known physical and chemical properties are summarized below. Data for the unlabeled

parent compound is included for reference where specific data for the labeled compound is

unavailable.
Property Value Source
Appearance Off-white to light yellow solid
Purity (HPLC) >98% [11[5]
Isotopic Enrichment 99%

Melting Point 180-186 °C (for unlabeled) [6]
Soluble in Ethanol (~30

Solubility mg/ml), DMSO (~20 mg/ml), [5]
DMF (~20 mg/ml)

UV/Vis Amax: 281 nm (for unlabeled) [5]

Hazard Identification and Toxicology

There is conflicting information regarding the GHS classification of Ethynyl Estradiol-13C2.

Some suppliers classify it as non-hazardous[2], while others provide classifications for the
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parent compound, which should be considered the most relevant for safety purposes due to the
identical core structure and biological activity. The toxicological properties of the stable isotope-
labeled version are not expected to differ significantly from the parent compound.

GHS Classification (Based on Parent Compound Ethynyl Estradiol)

Hazard Class Category Hazard Statement Source

o H302: Harmful if
Acute Toxicity, Oral 4 [7]
swallowed

H350/H351: May
Carcinogenicity 1B/2 cause/Suspected of [718]

causing cancer

H360: May damage

Reproductive Toxicity 1A/ 1B fertility or the unborn [718]
child

Aquatic Toxicity 1 H400: Very toxic to 7]

(Acute) aquatic life

, . H410: Very toxic to
Agquatic Toxicity

1 aquatic life with lon 7
(Chronic) a g 7]

lasting effects

Toxicological Data Summary

Test Species Route Value Source

LD50 Rat Oral 960 mg/kg [8]

A toxicology and carcinogenesis study by the National Toxicology Program (NTP) on the parent
compound concluded that exposure to trace amounts of ethinyl estradiol may be related to the
development of uterine stromal polyps in female rats and preputial and mammary gland tumors
in male rats.[9]

Safe Handling and Storage Protocols
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Due to its potency and hazardous nature, strict adherence to safety protocols is mandatory.

Engineering Controls:

o Work should be conducted in a designated area, within a certified chemical fume hood, to

avoid inhalation of dust or aerosols.[10]

o Ensure adequate ventilation and provide accessible safety shower and eye wash stations.[2]

Personal Protective Equipment (PPE):

Body Protection: Wear a lab coat.[10]

Handling Procedures:

Wash hands thoroughly after handling.[8]

Storage Conditions:

Hand Protection: Wear impervious gloves (e.g., nitrile).[8]

Eye Protection: Use chemical safety goggles.[11]

Avoid contact with skin, eyes, and clothing.[10]

Avoid the formation of dust and aerosols.[10]

Do not eat, drink, or smoke when using this product.[8]

Respiratory Protection: Not required if work is performed inside a fume hood.[10]

Format Temperature Duration Source

Powder -20°C 3 years [2]

In Solvent -80°C 6 months [2]

In Solvent -20°C 1 month [2]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P22-Estradiol.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0216S2/Ethynyl-Estradiol-13C2-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/E1900000
https://www.fishersci.com/store/msds?partNumber=AC461550050&productDescription=ETHINYLESTRADIOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P22-Estradiol.pdf
https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P22-Estradiol.pdf
https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P22-Estradiol.pdf
https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P22-Estradiol.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/E1900000
https://www.sigmaaldrich.com/US/en/sds/SIAL/E1900000
https://file.medchemexpress.com/batch_PDF/HY-B0216S2/Ethynyl-Estradiol-13C2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0216S2/Ethynyl-Estradiol-13C2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0216S2/Ethynyl-Estradiol-13C2-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Store in a tightly closed, light-resistant container in a dry and well-ventilated place.[6][11]
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Caption: A logical workflow for handling potent compounds like Ethynyl Estradiol-13C2.

First Aid and Emergency Procedures

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[2]

 In Case of Skin Contact: Immediately remove contaminated clothing and rinse skin
thoroughly with large amounts of water. Call a physician.[2]

e In Case of Eye Contact: Remove contact lenses if present. Flush eyes immediately with
large amounts of water for at least 15 minutes, separating eyelids to ensure adequate
flushing. Promptly call a physician.[2]

« If Inhaled: Relocate to fresh air. If breathing is difficult, provide cardiopulmonary resuscitation
(CPR). Avoid mouth-to-mouth resuscitation.[2]

o Accidental Release: Evacuate personnel to safe areas. Wear full PPE. Avoid dust formation.
Prevent leakage into drains. Absorb solutions with an inert material and dispose of
contaminated material according to regulations.[2]

Experimental Protocols
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Representative Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This protocol provides a general methodology for assessing the acute oral toxicity of a
substance and is representative of how the LD50 value would be determined.[12]

Principle: The method involves a stepwise procedure using a small number of animals per
step.[13] Depending on the mortality rate, a decision is made to either dose the next step at
a higher, lower, or the same concentration. The goal is to classify the substance based on its
toxicity rather than determining a precise LD50.[12]

Animal Selection: Healthy, young adult rodents (typically female rats) are used. Animals are
acclimatized to laboratory conditions before the study.

Dose Preparation and Administration: The test substance is typically administered in a
constant volume via gavage. The vehicle used (e.g., water, oil) should be non-toxic.[12]
Dosing starts with a concentration expected to produce some toxicity. Standard starting
doses are 5, 50, 300, and 2000 mg/kg body weight.

Procedure:

[¢]

A group of three animals is dosed at the selected starting level.

[¢]

If mortality occurs in two or three animals, the test is repeated with a lower dose.

[e]

If one animal dies, the test is repeated with the same dose.

o

If no animals die, the test is repeated with a higher dose.

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, and behavior), and body weight changes for at least 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

Data Analysis: The results allow for the classification of the substance into one of the GHS
categories for acute oral toxicity.[12]
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Mechanism of Action: Estrogen Signaling Pathway

Ethynyl Estradiol exerts its biological effects by acting as an agonist for the estrogen receptor
(ER).[5] The binding of the ligand to the ER initiates a cascade of events through both genomic
and non-genomic pathways to regulate gene expression.[14][15]

o Genomic Pathway (Classical): Estrogen diffuses into the cell and binds to ERa or ER[ in the
cytoplasm or nucleus. This causes the receptor to dimerize and translocate to the nucleus,
where it binds to Estrogen Response Elements (ERES) on the DNA, recruiting co-activators

and initiating the transcription of target genes.[14][16]

» Non-Genomic Pathway: A subpopulation of ERs located at the cell membrane can be rapidly
activated by estrogen. This leads to the activation of second messenger cascades, such as
the PIBK/AKT and MAPK pathways, which can modulate cellular functions and also influence

gene expression indirectly.[15][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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